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Compound of Interest

Compound Name: GNE-317

Cat. No.: B612226

Essential Safety and Handling Guide for GNE-
317

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and
disposal of GNE-317, a potent dual PI3Ka and mTOR inhibitor. Adherence to these procedures
is essential to ensure a safe laboratory environment and maintain the integrity of the
compound.

Personal Protective Equipment (PPE)

When handling GNE-317, all personnel must use the following personal protective equipment
to minimize exposure and ensure safety.
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PPE Category Item Specification
) Safety Glasses with Side -
Eye Protection ) ANSI Z787.1 certified
Shields or Goggles
Hand Protection Nitrile Gloves Disposable, chemical-resistant
Body Protection Laboratory Coat Standard, full-length

Not generally required for
small quantities in a well-
) ) ventilated area. Use a NIOSH-
Respiratory Protection ) ]
approved respirator with an
appropriate cartridge if

generating dust or aerosols.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability and efficacy of GNE-317.

Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work
area by ensuring it is clean, well-ventilated, and clear of any non-essential items.

Weighing: As GNE-317 is a solid, conduct weighing in a chemical fume hood to avoid
inhalation of any fine particles.

Dissolving: GNE-317 is soluble in DMSO.[1][2][3][4] When preparing solutions, add the
solvent to the solid slowly and mix gently until fully dissolved. For stock solutions, ultrasonic
agitation may be necessary.[1][2]

Spill Management: In case of a spill, immediately alert others in the vicinity. For a small spill,
absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed
container for disposal. For larger spills, evacuate the area and follow your institution's
emergency procedures.

Storage Conditions:
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To ensure the long-term stability of GNE-317, adhere to the following storage guidelines.

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[2]
4°C Up to 2 years[1]

In Solvent (DMSO) -80°C Up to 2 years[1]
-20°C Up to 1 year[1]

Shipped at room temperature, but should be stored at recommended temperatures upon
receipt.[1][4]

Disposal Plan

All waste materials contaminated with GNE-317 must be disposed of as hazardous chemical

waste.

Disposal Protocol:

o Waste Collection: Collect all disposable materials that have come into contact with GNE-317,
including gloves, pipette tips, and empty vials, in a designated and clearly labeled hazardous
waste container.

» Liquid Waste: Unused solutions of GNE-317 should be collected in a separate, sealed, and
labeled hazardous waste container. Do not pour down the drain.

» Final Disposal: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office or equivalent department. Follow all local,
state, and federal regulations for hazardous waste disposal.

GNE-317 Signaling Pathway

GNE-317 is a dual inhibitor of PI3Ka and mTOR, key components of the PI3K/Akt/mTOR
signaling pathway, which is crucial in regulating cell growth, proliferation, and survival.[4][5]
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Caption: GNE-317 inhibits the PI3K/Akt/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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